4-(methoxycarbonyl)benzyl 4-bromobenzoate

• IUPAC Name: methyl 4-[(4-bromobenzoyl)oxymethyl]benzoate
• InChI: InChI=1S/C16H13BrO4/c1-20-15(18)12-4-2-11(3-5-12)10-21-16(19)13-6-8-14(17)9-7-13/h2-9H,10H2,1H3
• InChI Key: CFVJQGLKEZQFOL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H13BrO4
• Molecular Weight: 349.17 g/mol

Description

4-(Methoxycarbonyl)benzyl 4-bromobenzoate is a chemical compound that is widely used in scientific research. It is a white powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis. The compound is also known as MBB and has various applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 4-(Methoxycarbonyl)benzyl 4-bromobenzoate is not well understood. However, it is believed that the compound acts as a nucleophile and attacks the electrophilic carbonyl group in various reactions. The compound is also believed to act as a leaving group in various reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-(Methoxycarbonyl)benzyl 4-bromobenzoate. However, it is known that the compound is relatively non-toxic and is not known to cause any adverse effects in humans or animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(Methoxycarbonyl)benzyl 4-bromobenzoate in lab experiments is its high purity and stability. The compound is also relatively easy to synthesize and is readily available from various chemical suppliers. However, one of the limitations of using the compound is its limited solubility in water, which can make it difficult to use in aqueous reactions.

Future Directions

There are various future directions for research involving 4-(Methoxycarbonyl)benzyl 4-bromobenzoate. One potential direction is to investigate its use as a reagent in the synthesis of new drugs and pharmaceuticals. Another potential direction is to investigate its use in the development of new organic materials such as polymers and coatings. Additionally, further research is needed to understand the mechanism of action of the compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 4-(Methoxycarbonyl)benzyl 4-bromobenzoate involves the reaction between 4-bromobenzoic acid and 4-(methoxycarbonyl)benzyl alcohol. The reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

4-(Methoxycarbonyl)benzyl 4-bromobenzoate has various applications in scientific research. It is commonly used as a reagent in organic synthesis and is used to synthesize various compounds such as esters, amides, and ketones. The compound is also used in the synthesis of various drugs and pharmaceuticals.